Cas no 113571-08-7 (5-Chloro-2,4-dimethyl-benzothiazole)
113571-08-7 structure
Product Name:5-Chloro-2,4-dimethyl-benzothiazole
CAS No:113571-08-7
MF:C9H8ClNS
MW:197.684519767761
CID:106062
PubChem ID:45077281
Update Time:2025-04-18
5-Chloro-2,4-dimethyl-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,5-chloro-2,4-dimethyl-
- Benzothiazole, 5-chloro-2,4-dimethyl- (9CI)
- 5-Chloro-2,4-dimethyl-benzothiazole
- SCHEMBL12109870
- 5-Chloro-2,4-dimethyl-1,3-benzothiazole
- 113571-08-7
-
- Inchi： 1S/C9H8ClNS/c1-5-7(10)3-4-8-9(5)11-6(2)12-8/h3-4H,1-2H3
- InChI Key： BJVQVGMXNPQBMK-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1C)N=C(C)S2
Computed Properties
- Exact Mass: 197.00674
- Monoisotopic Mass: 197.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 12.89
5-Chloro-2,4-dimethyl-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C368970-1000mg |
5-Chloro-2,4-dimethyl-benzothiazole |
113571-08-7 | 1g |
$ 1642.00 | 2023-04-18 | ||
| TRC | C368970-100mg |
5-Chloro-2,4-dimethyl-benzothiazole |
113571-08-7 | 100mg |
$ 207.00 | 2023-04-18 | ||
| TRC | C368970-1g |
5-Chloro-2,4-dimethyl-benzothiazole |
113571-08-7 | 1g |
$ 1800.00 | 2023-09-08 |
5-Chloro-2,4-dimethyl-benzothiazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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